8-(3-chloro-4-methoxyphenyl)-3-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-(3-chloro-4-methoxyphenyl)-2-ethyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H18ClN5O3/c1-5-22-16(25)14-15(21(3)18(22)26)20-17-23(14)9-10(2)24(17)11-6-7-13(27-4)12(19)8-11/h6-9H,5H2,1-4H3
• InChI Key: SJSFQJNYYYCJSL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC(=C(C=C4)OC)Cl)C)N(C1=O)C
• Molecular Formula: C18H18ClN5O3
• Molecular Weight: 387.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound can be analyzed based on its IUPAC name. The imidazo[1,2-g]purine ring system is a fused ring system containing two nitrogen atoms. The 3-chloro-4-methoxyphenyl group is a phenyl ring with a chlorine atom and a methoxy group attached. The 3-ethyl-1,7-dimethyl groups indicate the presence of ethyl and methyl groups attached to the ring system.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present. For example, the chloro group might undergo nucleophilic substitution reactions, and the imidazo[1,2-g]purine ring could participate in various ring-opening or ring-closing reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar methoxy group and the aromatic ring system could affect its solubility, while the chlorine atom could influence its reactivity.

Scientific Research Applications

Antidepressant Research

Depression is a significant global health concern, affecting millions of people worldwide. The synthesis of antidepressant molecules is an essential area of medicinal chemistry. Metal-catalyzed procedures play a crucial role in creating key structural motifs found in antidepressant drugs. These include tricyclic antidepressants (TCAs) and selective serotonin reuptake inhibitors (SSRIs). .

Antioxidant Properties

Antioxidants are vital for protecting cells from oxidative damage caused by free radicals. Investigating the antioxidant activity of our compound can provide insights into its potential health benefits. .

Antimicrobial Efficacy

Understanding the compound’s antimicrobial properties is crucial for developing new drugs. Researchers explore its effectiveness against bacteria, viruses, and fungi. .

Future Directions

The compound could be of interest for further study in various fields such as medicinal chemistry, given its complex structure and the presence of several functional groups. Future research could focus on exploring its synthesis, reactivity, and potential biological activity.